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Compound of Interest

Compound Name: Mercury(ll) oxalate

Cat. No.: B1606967

This whitepaper provides an in-depth guide for researchers, scientists, and drug development
professionals on the synthesis of mercury(ll) oxalate from mercuric nitrate. The document
details the experimental protocol, relevant chemical data, and reaction pathways.

Overview

The synthesis of mercury(ll) oxalate (HgC20a4) from mercuric nitrate (Hg(NO3)z2) is primarily
achieved through a precipitation reaction in an aqueous solution.[1] The low solubility of
mercury(ll) oxalate in water drives the reaction to completion, yielding the solid product.[1][2]
Careful control of reaction conditions, particularly pH, is crucial to prevent the formation of
impurities such as mercury(ll) oxide or hydroxide.[1]

Physicochemical and Structural Data

A summary of the key quantitative data for mercury(ll) oxalate is presented in the tables
below.

Table 1: Physical and Chemical Properties of Mercury(ll) Oxalate
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Property Value Source(s)
CAS Number 3444-13-1 [1][2]
Molecular Formula C2HgOa4 [2][3]
Molecular Weight ~288.61 g/mol [1112]131[4]
Melting Point ~165°C (Decomposes) [1112][5]
Water Solubility 0.0107 g/ 100 g H20 (at 20°C)  [2][5]

Appearance

White crystalline solid

[6]

Table 2: Crystallographic Data for Anhydrous Mercury(ll) Oxalate

Parameter Value Source(s)
Crystal System Monoclinic [1]
Space Group P21 [1]

Unit Cell Parameters

a=5.033A,b=5.237A,c=
6.453 A

[1]

B =108.74°

[1]

Unit Cell Volume

160.19 A3

[1]

Coordination Geometry

Distorted cube (8-coordinate)

[1](7]

Experimental Protocol: Precipitation Synthesis

This section details the methodology for the synthesis of mercury(ll) oxalate via precipitation

from mercuric nitrate and a soluble oxalate source.

Materials:

e Mercury(ll) nitrate (Hg(NOs)2)

e Oxalic acid (H2C20a4) or Sodium oxalate (Na2C20a4)
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 Nitric acid (HNO3) (for pH adjustment)
e Deionized water
Procedure:
o Preparation of Mercuric Nitrate Solution:
o Dissolve a known quantity of mercury(ll) nitrate in deionized water.

o Add a small amount of nitric acid to the solution to prevent the hydrolysis of the mercuric
nitrate, which can form basic salts or mercury(ll) oxide.[8][9] Mercuric nitrate dissolves in
water to form a cloudy, acidic solution.[6]

e Preparation of Oxalate Solution:

o Separately, prepare a stoichiometric equivalent solution of oxalic acid or sodium oxalate in
deionized water.

» Precipitation:
o Slowly add the oxalate solution to the stirred mercuric nitrate solution.
o A white precipitate of mercury(ll) oxalate will form immediately due to its low solubility.

o ltis critical to maintain an acidic pH, optimally between 3 and 5, during the reaction to
prevent the co-precipitation of mercury(ll) hydroxide or oxide.[1]

« Isolation and Purification:
o Allow the precipitate to settle.
o lIsolate the solid product by filtration.

o Thoroughly wash the precipitate with deionized water to remove any soluble byproducts
and adsorbed nitric acid.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chemistry.stackexchange.com/questions/123672/obtaining-mercury-from-mercuryii-nitrate
https://safrole.com/knowledge-base/mercuryii-nitrate-synthesis-physico-chemical-properties-reactions/
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-nitrate
https://www.benchchem.com/product/b1606967?utm_src=pdf-body
https://www.benchchem.com/product/b1606967
https://www.benchchem.com/product/b1606967
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dry the purified mercury(ll) oxalate in a desiccator over a drying agent. Do not heat
above 100°C, as the compound begins to decompose around 165°C.[1][10]

Reaction Pathway and Logic

The synthesis is a straightforward precipitation reaction. The choice of a soluble mercury(ll)
salt, such as mercuric nitrate, and a source of oxalate ions is fundamental to the process.[1]
The overall reaction is:

Hg(NOs)2(aq) + H2C204(aq) — HgC20a4(s) + 2 HNOs(aq)

The reaction is driven to completion by the formation of the highly insoluble mercury(ll)
oxalate precipitate.[1] The mechanism may involve the formation of intermediate mercury-
oxalate complexes in solution before the final neutral compound precipitates.[1]

Caption: Reaction scheme for mercury(ll) oxalate synthesis.

Experimental Workflow Visualization

The logical flow of the synthesis and purification process is outlined in the diagram below.

Caption: Workflow for the synthesis of mercury(ll) oxalate.

Characterization

o Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability of the
synthesized mercury(ll) oxalate. The compound typically decomposes around 165°C, with a
theoretical mass loss of 100% as all decomposition products (metallic mercury and carbon
dioxide) are volatile.[1]

« Infrared Spectroscopy (IR): IR spectroscopy can be used to confirm the presence of the
oxalate ligand in the final product.[3]

Safety Considerations

Mercury(ll) nitrate and mercury(ll) oxalate are highly toxic compounds.[6][9] All experimental
work should be conducted in a well-ventilated fume hood, and appropriate personal protective
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equipment (gloves, safety glasses, lab coat) must be worn at all times. All mercury-containing
waste must be disposed of according to institutional and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Mercury(ll) oxalate | 3444-13-1 | Benchchem [benchchem.com]

e 2. MERCURIC OXALATE | lookchem [lookchem.com]

¢ 3. Mercuric oxalate [webbook.nist.gov]

e 4. Mercury oxalate | C2HgO4 | CID 516792 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 5.3444-13-1 CAS MSDS (MERCURIC OXALATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 6. Mercuric nitrate | Hg(NO3)2 | CID 24864 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 7.researchgate.net [researchgate.net]

» 8. inorganic chemistry - Obtaining mercury from mercury(ll) nitrate - Chemistry Stack
Exchange [chemistry.stackexchange.com]

e 9. safrole.com [safrole.com]
e 10. ajsonline.org [ajsonline.org]

« To cite this document: BenchChem. [A Technical Guide to the Synthesis of Mercury(ll)
Oxalate from Mercuric Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606967#mercury-ii-oxalate-synthesis-from-
mercuric-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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